Cas no 176673-08-8 ((3aS)-hexahydro-1lambda6-pyrrolo1,2-b1,2,5thiadiazole-1,1,3-trione)

• Product Name: (3aS)-hexahydro-1lambda6-pyrrolo1,2-b1,2,5thiadiazole-1,1,3-trione
• CAS No: 176673-08-8
• MF: C₅H₈N₂O₃S
• MW: 176.193619728088
• CID: 112427
• PubChem ID: 45116096
• Update Time: 2025-04-18

(3aS)-hexahydro-1lambda6-pyrrolo1,2-b1,2,5thiadiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one,tetrahydro-, 1,1-dioxide, (S)- (9CI)
• Pyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one, tetrahydro-, 1,1-dioxide, (S)- (9CI)
• (3aS)-hexahydro-1lambda6-pyrrolo1,2-b1,2,5thiadiazole-1,1,3-trione
• (S)-Tetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one 1,1-dioxide
• Z1216855839
• Pyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one, tetrahydro-, 1,1-dioxide, (S)-(9CI)
• (S)-Tetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one1,1-dioxide
• (3aS)-hexahydro-1lambda6-pyrrolo[1,2-b][1,2,5]thiadiazole-1,1,3-trione
• AKOS027400637
• EN300-1268320
• (3aS)-1,1-dioxo-3a,4,5,6-tetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-3-one
• 176673-08-8
• Pyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one,tetrahydro-,1,1-dioxide,(S)-(9ci)

• Inchi： 1S/C5H8N2O3S/c8-5-4-2-1-3-7(4)11(9,10)6-5/h4H,1-3H2,(H,6,8)/t4-/m0/s1
• InChI Key： AMZLQADVZUGEDR-BYPYZUCNSA-N
• SMILES： S1(NC([C@@H]2CCCN12)=O)(=O)=O

Computed Properties

• Exact Mass: 176.02564
• Monoisotopic Mass: 176.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1010
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• PSA: 66.48